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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromofuran, with the Chemical Abstracts Service (CAS) registry number 22037-28-1, is a

heterocyclic organic compound that serves as a pivotal intermediate in organic synthesis.[1] Its

structure, featuring a furan ring substituted with a bromine atom at the 3-position, makes it a

versatile building block for the synthesis of more complex molecules.[1][2][3] This guide

provides a comprehensive overview of 3-Bromofuran, including its physicochemical

properties, synthesis methodologies, key chemical reactions, and significant applications,

particularly in the realm of pharmaceutical and agrochemical development.[1][4] It is an

important synthetic intermediate widely used in pharmaceuticals, agrochemicals, and chemical

synthesis.[5]

Physicochemical Properties
3-Bromofuran is a colorless to light yellow liquid at room temperature.[1][2][6] When pure, it is

colorless, but minor impurities can give it a yellowish hue.[1][2][6] It is typically stabilized with

calcium carbonate.[2][6] The compound is soluble in organic solvents like chloroform and ethyl

acetate but is not very soluble in water.[1][6]

A summary of its key quantitative properties is presented in the table below.
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Property Value Source(s)

CAS Number 22037-28-1 [2][4][7]

Molecular Formula C₄H₃BrO [2][4][7][8]

Molecular Weight 146.97 g·mol⁻¹ [2][4][8]

Boiling Point 102.5 to 104 °C [2][4][9]

Density
1.635 - 1.6606 g/mL at 20-25

°C
[2][4][6][7]

Refractive Index (n²⁰/D) 1.496 [4][6]

Flash Point 3 °C (37.4 °F) - closed cup [9]

Storage Temperature -20°C [1][4]

Synthesis of 3-Bromofuran
Several synthetic routes to 3-Bromofuran have been developed over the years, reflecting its

importance in organic chemistry.

Historical and Modern Synthetic Approaches
Historically, 3-Bromofuran was first obtained as a minor by-product in 1887 from the reaction

of 3-bromofuroic acid with calcium hydroxide.[1][2][10] More efficient and deliberate

preparations were developed later. Modern methods include:

Ortho-metalation: A good yield synthesis from 3,4-dibromofuran via ortho-metalation using

butyllithium.[1][2][10]

Diels-Alder/Retro-Diels-Alder Sequence: An elegant synthesis developed by Fechtel

involving a Diels-Alder reaction, bromination, and a subsequent reverse Diels-Alder

sequence.[1][2][10]

Electrophilic Substitution: A traditional method involving the reaction of bromobenzene with

furan in the presence of an acidic catalyst like sulfuric acid or trifluoromethanesulfonic acid.

[5]
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Alkali Metal-Catalyzed Bromination: A novel method that uses perchlorates as a bromine

source with an alkali metal catalyst, offering advantages like lower reaction temperatures and

higher yields.[5]

Experimental Protocol: Synthesis via Lithiation of 3,4-
Dibromofuran
This protocol is based on the principle of ortho-metalation, providing a high-yield route to 3-
Bromofuran.

Materials:

3,4-Dibromofuran

n-Butyllithium (n-BuLi) in hexanes

Anhydrous diethyl ether or tetrahydrofuran (THF)

Quenching agent (e.g., water or ammonium chloride solution)

Standard glassware for anhydrous reactions (Schlenk line, nitrogen/argon atmosphere)

Procedure:

A solution of 3,4-dibromofuran in anhydrous THF is prepared in a flame-dried, three-necked

flask under an inert atmosphere of nitrogen or argon.

The solution is cooled to a low temperature, typically -78 °C, using a dry ice/acetone bath.

A stoichiometric amount of n-butyllithium solution is added dropwise to the stirred solution.

The reaction is highly selective, with the lithium preferentially replacing the bromine at the

more acidic α-position.

The reaction mixture is stirred at -78 °C for a specified period (e.g., 1-2 hours) to ensure

complete metal-halogen exchange.

The reaction is carefully quenched by the slow addition of water or a saturated aqueous

solution of ammonium chloride while maintaining the low temperature.
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The mixture is allowed to warm to room temperature. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over an anhydrous drying agent

(e.g., magnesium sulfate or sodium sulfate), filtered, and concentrated under reduced

pressure.

The crude product is purified by distillation to yield pure 3-Bromofuran.[1][2][10]

Starting Materials Reaction Steps Workup & Purification

3,4-Dibromofuran Dissolve in THF
Cool to -78°C

n-Butyllithium

Add n-BuLi
(Metal-Halogen Exchange) Quench with H₂O Extraction Drying & Concentration Distillation 3-Bromofuran

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromofuran via lithiation.

Chemical Reactivity and Key Reactions
The reactivity of 3-Bromofuran is dominated by the interplay between the electron-rich furan

ring and the C-Br bond. It readily participates in metal-halogen exchange and deprotonation

reactions.

A key reaction involves deprotonation at the C2 position (adjacent to the oxygen atom), which

is the most acidic site. This is often achieved using a strong, non-nucleophilic base like lithium

diisopropylamide (LDA).[11][12] The resulting 2-lithio-3-bromofuran is a powerful nucleophile

that can react with various electrophiles.

Alternatively, the bromine atom can be replaced via metal-halogen exchange using

organolithium reagents like n-butyllithium, typically at low temperatures, to form 3-lithiofuran.

[11] This intermediate, however, can rearrange to the more stable 2-lithiofuran if the
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temperature is allowed to rise.[11] These reactions open pathways to a wide array of 2- and 3-

substituted furans.

Path 1: C2 Deprotonation Path 2: Metal-Halogen Exchange

3-Bromofuran

2-Lithio-3-bromofuran

  LDA, -78°C

3-Lithiofuran

  n-BuLi, -78°C

2-Substituted-3-bromofuran

  Electrophile (E+)

3-Substituted Furan

  Electrophile (E+)

Click to download full resolution via product page

Caption: Key reaction pathways of 3-Bromofuran.

Applications in Research and Drug Development
3-Bromofuran is a valuable precursor for 3-substituted furans, a structural motif found in

numerous biologically active compounds and pharmaceuticals.[2] Its utility spans a wide range

of therapeutic areas.

Drug Scaffolds: The 3-substituted furan core is present in chemotherapy agents, HIV drugs,

treatments for type 2 diabetes, and drugs for osteoporosis.[2] It is also used in the

development of experimental drugs for Alzheimer's disease.[2]

Total Synthesis of Natural Products: 3-Bromofuran has been a crucial starting material in

the total synthesis of several complex natural products, demonstrating its importance in

synthetic chemistry. Notable examples include:

(+)Cacospongionolide B: A sesterterpene with anti-inflammatory properties.[2]
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Rosefuran: A component of rose oil and an insect sex attractant.[2]

(−)-Neothiobinupharidine: A bioactive alkaloid.[2]

Salvinorin A: The primary psychoactive compound in the Salvia divinorum plant.[2]

Agrochemicals: It serves as a building block in the synthesis of novel agrochemicals.[1]

Material Science: The compound is also utilized in the production of advanced materials like

polymers and coatings.[4]

Therapeutic Agents & Natural Products

3-Bromofuran

3-Substituted Furan Motif

HIV Drugs Diabetes Treatments Chemotherapy Agents Alzheimer's Research (+)Cacospongionolide B Rosefuran Salvinorin A Agrochemicals &
Material Science

Click to download full resolution via product page

Caption: Applications of 3-Bromofuran in synthesis.

Spectroscopic Characterization
Standard spectroscopic techniques are used to identify and characterize 3-Bromofuran.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is characteristic of a trisubstituted furan ring. It will

show distinct signals for the protons at the C2, C4, and C5 positions, with chemical shifts

and coupling constants that are diagnostic for the furan structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en.wikipedia.org/wiki/3-Bromofuran
https://en.wikipedia.org/wiki/3-Bromofuran
https://en.wikipedia.org/wiki/3-Bromofuran
https://wap.guidechem.com/encyclopedia/3-bromofuran-dic20543.html
https://www.chemimpex.com/products/26940
https://www.benchchem.com/product/b129083?utm_src=pdf-body-img
https://www.benchchem.com/product/b129083?utm_src=pdf-body
https://www.benchchem.com/product/b129083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR: The carbon NMR spectrum will display four signals corresponding to the four

carbon atoms of the furan ring.[13] The carbon atom attached to the bromine (C3) will

have a characteristic chemical shift.

Mass Spectrometry (MS):

The electron ionization mass spectrum of 3-Bromofuran shows a characteristic isotopic

pattern for a compound containing one bromine atom.[8] Due to the nearly equal natural

abundance of the bromine isotopes (⁷⁹Br and ⁸¹Br), the molecular ion peak (M) will be

accompanied by an (M+2) peak of almost identical intensity.[14]

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit characteristic absorption bands for C-H and C-O stretching

and bending vibrations associated with the furan ring.

Safety and Handling
3-Bromofuran is a flammable liquid and should be handled with appropriate safety

precautions. It is irritating to the eyes, respiratory system, and skin.[1]

Personal Protective Equipment (PPE): Use of safety goggles, chemical-resistant gloves, and

a lab coat is mandatory. Work should be conducted in a well-ventilated fume hood.

Storage: Store in a cool, dry place away from sources of ignition, typically at -20°C under an

inert atmosphere.[1][4][9]

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

Conclusion
3-Bromofuran is a fundamentally important heterocyclic compound with a rich history and a

broad range of applications in modern organic synthesis. Its well-defined reactivity allows for

the controlled introduction of substituents onto the furan ring, making it an indispensable tool

for medicinal chemists and materials scientists. The continued exploration of its chemistry
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promises to unlock new synthetic methodologies and contribute to the development of novel

pharmaceuticals and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

